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Compound of Interest

Compound Name: Decafluorobiphenyl

Cat. No.: B1670000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Decafluorobiphenyl
(CAS No. 434-90-2), a highly fluorinated aromatic compound. Adherence to these guidelines is

crucial for ensuring personnel safety and minimizing environmental impact in a laboratory or

industrial setting.

Chemical and Physical Properties
Decafluorobiphenyl is a white crystalline powder.[1] Its key physical and chemical properties

are summarized below.
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Property Value Source

Molecular Formula C₁₂F₁₀ [1][2][3]

Molecular Weight 334.11 g/mol [2]

Melting Point 68-72 °C [3][4]

Boiling Point 206 °C [4][5]

Density 1.3079 g/cm³ at 20 °C [5]

Solubility Insoluble in water.[4] [4]

Appearance White crystalline powder/solid [1][3]

Odor No information available [1]

Hazard Identification and Toxicity
According to available safety data, Decafluorobiphenyl is not classified as a hazardous

substance under Regulation (EC) No 1272/2008.[5] However, some sources indicate it may

cause respiratory irritation.[6] As with all chemical substances, it should be handled with care,

assuming unknown hazards.

GHS Hazard Statements from Aggregated Data:[2]

H302 (20% of notifications): Harmful if swallowed.

H312 (20% of notifications): Harmful in contact with skin.

H315 (40% of notifications): Causes skin irritation.

H319 (40% of notifications): Causes serious eye irritation.

H332 (20% of notifications): Harmful if inhaled.

H335 (40% of notifications): May cause respiratory irritation.

Toxicological Data Summary:
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Toxicity Endpoint Result Source

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [1]

Skin Corrosion/Irritation

Generally does not irritate the

skin.[5] No data available to

make a definitive classification.

[1]

[1][5]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[6]
[6]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [1]

Aspiration Hazard Not applicable [1]

Note: The toxicological properties have not been fully investigated.[6] All chemical products

should be treated with the recognition of "having unknown hazards and toxicity".[7]

Experimental Protocols
Detailed experimental protocols for toxicological and safety studies of Decafluorobiphenyl are

not readily available in public safety documents. The following sections outline standardized

protocols for safe handling, spill response, and emergency procedures based on best practices

and information from Safety Data Sheets.

Preparation: Before handling, ensure all necessary Personal Protective Equipment (PPE) is

worn correctly. Read and understand the Safety Data Sheet.
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Weighing and Transfer: Conduct all weighing and transfer operations in a well-ventilated

area, preferably in a fume hood, to control dust.[7] Avoid the formation of dust and aerosols.

[6][7]

During Use: Keep the container tightly closed when not in use.[6][7] Avoid contact with skin,

eyes, and clothing.[7] Do not eat, drink, or smoke in the work area.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling the compound.[7]

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill. Sweep up and shovel the material into a

suitable, sealed container for disposal.[1][6] Avoid dust formation.[1][6]

Cleaning: After the material has been collected, clean the spill area.

Disposal: Dispose of the collected material and any contaminated cleaning supplies

according to local, state, and federal regulations.[7] Do not allow the substance to enter

sewers or surface water.[5]

Safety and Handling Precautions
The following PPE is recommended when handling Decafluorobiphenyl:
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Protection Type Recommended Equipment Standard

Eye Protection
Chemical safety goggles or a

face shield.[1][6]

OSHA 29 CFR 1910.133 or

European Standard EN166.[6]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).[1]

Follow manufacturer's

specifications for chemical

resistance.

Skin and Body Protection
Lab coat or long-sleeved

clothing.[1]
N/A

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if dust is generated.[8]

N/A

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7] Keep away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[6][7]

Emergency Procedures
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Exposure Route First Aid Procedure Source

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, give

oxygen. Get medical attention

if symptoms occur.[1][6]

[1][6]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.[1][6]

[1][6]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.[1][6]

[1][6]

Ingestion
Do NOT induce vomiting. Get

medical attention.[1][6]
[1][6]

Decafluorobiphenyl is not flammable.[5]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[1][5][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen fluoride.[1][6]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode and full

protective gear.[6]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.[6] Do not flush into surface water or sanitary sewer systems.[1] It may be possible
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to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[7]

Visualizations
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Initial Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area

Ensure Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Sweep/Scoop into Sealed Container

Clean Spill Area

Dispose of Waste per Regulations

Decontaminate PPE

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a Decafluorobiphenyl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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